Bencarbazone

• CAS No.: 173980-17-1
• Product Name: Bencarbazone
• Molecular Formula: C13H13F4N5O3S2
• Molecular Weight: 427.4 g/mol
• IUPAC Name: 2-(ethylsulfonylamino)-5-fluoro-4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]benzenecarbothioamide
• Standard InChI: InChI=1S/C13H13F4N5O3S2/c1-3-27(24,25)20-8-5-9(7(14)4-6(8)10(18)26)22-12(23)21(2)11(19-22)13(15,16)17/h4-5,20H,3H2,1-2H3,(H2,18,26)
• Standard InChIKey: LVKBXDHACCFCTA-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)NC1=CC(=C(C=C1C(=S)N)F)N2C(=O)N(C(=N2)C(F)(F)F)C
• Canonical SMILES: CCS(=O)(=O)NC1=CC(=C(C=C1C(=S)N)F)N2C(=O)N(C(=N2)C(F)(F)F)C
• Description: Bencarbazone is a thiocarboxamide that is benzenecarbothioamide substituted by a fluoro, 4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl, and (ethanesulfonyl)nitrilo groups at positions 3,4 and 6, respectively. It is a herbicide used for the post-emergent control of broad-leaved weeds in corn, cereals, and sugar cane. It has a role as a herbicide, an agrochemical and an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a sulfonamide, a member of triazoles, a thiocarboxamide and a member of monofluorobenzenes.
• Synonyms: 4-[4,5-Dihydro-4-methyl-5-oxo-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl]-2-[(ethylsulfonyl)amino]-5-fluorobenzenecarbothioamide; 2-[2-Fluoro-4-(aminothiocarbonyl)-5-[(ethylsulfonyl)amino]phenyl]-4-methyl-5-(trifluoromethyl)-2,4-dihydro-3H-1,2,4-triaz
• PubChem Compound: 11037341
• Last Modified: Nov 11 2021